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Compound of Interest

Compound Name: Vibralactone B

Cat. No.: B593315

Date of Compilation: 2025-11-18
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Vibralactone B. As a specific Safety Data Sheet (SDS) for Vibralactone B is not currently
available, this guidance is based on established safety protocols for handling research
chemicals of unknown toxicity and data from structurally related compounds. All personnel
must treat Vibralactone B as a potentially hazardous substance.

Hazard Identification and Precautionary Measures

The toxicological properties of Vibralactone B have not been fully investigated. Therefore, it is
imperative to handle this compound with the utmost care, assuming it may be harmful.
Potential hazards could include skin and eye irritation, respiratory tract irritation if inhaled, and
potential toxicity if ingested.[1][2] All work with Vibralactone B should be conducted within a
certified chemical fume hood to minimize inhalation exposure.[2][3]

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory procedures should be conducted to
ensure the appropriate level of PPE is utilized.[4][5] The following table summarizes the
recommended PPE for handling Vibralactone B.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
glasses with side shields are
the minimum requirement. For
procedures with a splash
hazard, chemical splash
goggles and a face shield
should be worn over safety

glasses.[4][6]

To protect eyes and face from

splashes and aerosols.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) are required.
Gloves should be inspected for
defects before use and
changed immediately if
contaminated or compromised.
For prolonged contact or when
handling larger quantities,
consider double-gloving or
using thicker, heavy-duty
gloves.[4][6][7]

To prevent skin contact with

the compound.

Body Protection

A flame-resistant laboratory
coat should be worn at all
times. For procedures with a
significant risk of splashing, a
chemically resistant apron over

the lab coat is recommended.

[3]L6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

All handling of solid or volatile
Vibralactone B should be
performed in a certified
chemical fume hood. If
procedures with a high
potential for aerosol generation
cannot be conducted in a fume

hood, a risk assessment

To prevent inhalation of the

compound.
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should be performed to
determine if additional
respiratory protection (e.g., an
N95 respirator or a powered
air-purifying respirator) is

necessary.

Fully enclosed, chemical- )
) ] To protect feet from spills and
Foot Protection resistant shoes must be worn ) )
falling objects.

in the laboratory.

lllustrative Physical and Chemical Properties (Using
gamma-Butyrolactone as a Surrogate)

Specific quantitative data for Vibralactone B is not available. The following table provides data
for gamma-Butyrolactone (GBL), a structurally related lactone, for illustrative purposes only.
These values should not be considered representative of Vibralactone B.

Value for gamma-

Property Butyrolactone (GBL) Reference
Molecular Formula C4H602 [718]
Molar Mass 86.09 g/mol [8]
Appearance Colorless, oily liquid [9][10]
Boiling Point 204-205 °C [7119]
Melting Point -45 °C 9]

Density 1.12 g/mL at 25 °C [9]
Solubility Miscible with water, alcohol, B1[10]

ether, acetone, and benzene.

Vapor Pressure 1.5 mmHg at 20 °C

Safe Handling and Storage
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» Handling: All manipulations of Vibralactone B should be carried out in a well-ventilated area,
preferably within a chemical fume hood.[3] Avoid direct contact with skin, eyes, and clothing.
[1] Wash hands thoroughly after handling.[11]

o Storage: Store Vibralactone B in a tightly sealed, clearly labeled container.[2] Keep in a
cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents, acids, and bases.[9]

Disposal Plan

All waste containing Vibralactone B, including contaminated PPE and experimental materials,
must be treated as hazardous waste. Dispose of this waste in accordance with all applicable
federal, state, and local regulations. Contact your institution's environmental health and safety
(EHS) department for specific disposal procedures.[1] Do not dispose of Vibralactone B down
the drain or in the regular trash.

Emergency Procedures

¢ In case of skin contact: Immediately flush the affected area with copious amounts of water
for at least 15 minutes and remove contaminated clothing. Seek medical attention.[12]

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

 If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[12]

 If ingested: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[12]

o Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For larger
spills, evacuate the area and contact your institution's EHS department.

Visual Guidance

The following diagrams illustrate the general workflow for safely handling a research chemical
of unknown toxicity.
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Caption: General workflow for safely handling a chemical of unknown toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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